Diclofenac Acyl-β-D-glucuronide Allyl Ester
Diclofenac Acyl-β-D-glucuronide Allyl Ester
Brand Name:
Vulcanchem
CAS No.:
698358-10-0
VCID:
VC0028303
InChI:
InChI=1S/C23H23Cl2NO8/c1-2-10-32-22(31)21-19(29)18(28)20(30)23(34-21)33-16(27)11-12-6-3-4-9-15(12)26-17-13(24)7-5-8-14(17)25/h2-9,18-21,23,26,28-30H,1,10-11H2/t18?,19-,20-,21?,23+/m1/s1
SMILES:
C=CCOC(=O)C1C(C(C(C(O1)OC(=O)CC2=CC=CC=C2NC3=C(C=CC=C3Cl)Cl)O)O)O
Molecular Formula:
C23H23Cl2NO8
Molecular Weight:
512.336
Diclofenac Acyl-β-D-glucuronide Allyl Ester
CAS No.: 698358-10-0
Reference Standards
VCID: VC0028303
Molecular Formula: C23H23Cl2NO8
Molecular Weight: 512.336
| CAS No. | 698358-10-0 |
|---|---|
| Product Name | Diclofenac Acyl-β-D-glucuronide Allyl Ester |
| Molecular Formula | C23H23Cl2NO8 |
| Molecular Weight | 512.336 |
| IUPAC Name | prop-2-enyl (3R,5R,6R)-6-[2-[2-(2,6-dichloroanilino)phenyl]acetyl]oxy-3,4,5-trihydroxyoxane-2-carboxylate |
| Standard InChI | InChI=1S/C23H23Cl2NO8/c1-2-10-32-22(31)21-19(29)18(28)20(30)23(34-21)33-16(27)11-12-6-3-4-9-15(12)26-17-13(24)7-5-8-14(17)25/h2-9,18-21,23,26,28-30H,1,10-11H2/t18?,19-,20-,21?,23+/m1/s1 |
| Standard InChIKey | WNQJKISLWOVAQH-FQXTYDLQSA-N |
| SMILES | C=CCOC(=O)C1C(C(C(C(O1)OC(=O)CC2=CC=CC=C2NC3=C(C=CC=C3Cl)Cl)O)O)O |
| Synonyms | 1-[2-[(2,6-Dichlorophenyl)amino]benzeneacetate]-β-D-glucopyranuronic Acid 2-Propen-1-yl Ester; |
| PubChem Compound | 46781257 |
| Last Modified | Nov 11 2021 |
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